Ganglioside GM1 Asialo

• CAS No.: 71012-19-6
• Product Name: Ganglioside GM1 Asialo
• Molecular Formula: C62H114N2O23
• Molecular Weight: 1255.6 g/mol
• IUPAC Name: N-[(E)-1-[(3R,4R,5S,6R)-5-[(2S,3R,4R,5R,6R)-5-[(2S,3R,4R,5R,6R)-3-acetamido-5-hydroxy-6-(hydroxymethyl)-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-hydroxyoctadec-4-en-2-yl]octadecanamide
• Standard InChI: InChI=1S/C62H114N2O23/c1-4-6-8-10-12-14-16-18-19-21-23-25-27-29-31-33-46(71)64-40(41(70)32-30-28-26-24-22-20-17-15-13-11-9-7-5-2)38-80-60-54(78)51(75)57(44(36-67)83-60)86-62-55(79)52(76)56(45(37-68)84-62)85-59-47(63-39(3)69)58(49(73)43(35-66)81-59)87-61-53(77)50(74)48(72)42(34-65)82-61/h30,32,40-45,47-62,65-68,70,72-79H,4-29,31,33-38H2,1-3H3,(H,63,69)(H,64,71)/b32-30+/t40?,41?,42-,43-,44-,45-,47-,48+,49+,50+,51-,52-,53-,54-,55-,56+,57-,58-,59+,60?,61+,62+/m1/s1
• Standard InChIKey: VELGMVLNORPMAO-HMWOVMCASA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(COC1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)NC(=O)C)O)O)O)O)C(/C=C/CCCCCCCCCCCCC)O
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)OC4C(C(C(C(O4)CO)O)O)O)NC(=O)C)O)O)O)O)C(C=CCCCCCCCCCCCCC)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)OC4C(C(C(C(O4)CO)O)O)O)NC(=O)C)O)O)O)O)C(C=CCCCCCCCCCCCCC)O
• Appearance: Unit:1 mgSolvent:nonePurity:98+%Physical solid
• Description: Gangliosides are formed from a glycosphingolipid combined with one or more sialic acids at the oligosaccharide chain. They are components of the plasma membrane where they pack densely with cholesterol to form lipid microdomains that modulate signal transduction events. More than 180 gangliosides have been identified and each differ based on the position and number of sialic acid residues. Ganglioside GM1 Asialo is formed by the cleavage of the sialic acid residue from ganglioside GM1 by neuraminidase. It is present in natural killer cells and T cells and, as a component of lipid rafts, it can serve as a glycolipid receptor for bacterial host response signaling.
• Synonyms: asialo GM1; asialo GM1 ganglioside; asialo GM1 glycolipid; ganglio-N-tetraosylceramide; ganglioside, asialo GM1
• Reference: 1.Moore, M.L.,Chi, M.H.,Goleniewska, K., et al. Differential regulation of GM1 and asialo-GM1 expression by T cells and natural killer (NK) cells in respiratory syncytial virus infection. Viral Immunol. 21(3), 327-339 (2008).
• PubChem Compound: 6450363
• Last Modified: Dec 23 2021